7-[(2,6-Dimethyl-4-morpholinyl)methyl]-5-thiazolo[3,2-a]pyrimidinone

• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol
• IUPAC Name: 7-[(2,6-dimethylmorpholin-4-yl)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C13H17N3O2S/c1-9-6-15(7-10(2)18-9)8-11-5-12(17)16-3-4-19-13(16)14-11/h3-5,9-10H,6-8H2,1-2H3
• InChI Key: SSKDEIZZNPPARC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CC(=O)N3C=CSC3=N2

Description

7-[(2,6-dimethyl-4-morpholinyl)methyl]-5-thiazolo[3,2-a]pyrimidinone is a member of morpholines and a thiazolopyrimidine.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound is involved in the synthesis and reactions of dihydrothiazolo[3,2-a]pyrimidine derivatives. For instance, it can be obtained by treating 7-bromomethyl-2, 3-dihydro-5H-thiazolo[3, 2-a] pyrimidin-5-one with morpholine (Kinoshita et al., 1987).
• It has been used in a synthesis method where covalent hydration occurs across the 5,6-carbon-carbon bond in certain derivatives, leading to the creation of tetrahydro-7H-thiazolo[3, 2-a]pyrimidin-7-one derivatives (Kinoshita et al., 1987).

Structural and Conformational Studies

• Research has been conducted on the structural modifications of thiazolo[3,2-a]pyrimidines to understand their conformational features. This includes studying the impact of substituents on the molecular scaffold and the resulting differences in intermolecular interaction patterns (Nagarajaiah & Begum, 2014).

Antimicrobial and Antioxidant Activities

• Some derivatives have shown antimicrobial and antioxidant activities. For example, a study developed a method for synthesizing new thiazolo[3,2-c]pyrimidine derivatives and evaluated their antimicrobial and antioxidant potential, finding certain derivatives to be promising for further modification (Litvinchuk et al., 2021).

Application in Drug Synthesis

• The compound has been used in synthesizing various derivatives with potential therapeutic applications. For instance, it played a role in the synthesis of HG-10-102-01, a potential PET agent for imaging LRRK2 enzyme in Parkinson's disease (Wang et al., 2017).